Cas no 527674-24-4 (2-(4-methylpyridin-2-yl)methylazepane)

• Product Name: 2-(4-methylpyridin-2-yl)methylazepane
• CAS No: 527674-24-4
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 2188539
• PubChem ID: 3512881
• Update Time: 2025-06-12

2-(4-methylpyridin-2-yl)methylazepane Chemical and Physical Properties

Names and Identifiers

• Hexahydro-2-[(4-methyl-2-pyridinyl)methyl ]-1h-azepine
• 2-[(4-methylpyridin-2-yl)methyl]azepane
• AKOS005613967
• STK891519
• BBL020322
• 2-((4-Methylpyridin-2-yl)methyl)azepane
• DB-326456
• 2-[(4-methyl-2-pyridyl)methyl]azepane
• hexahydro-2-[(4-methyl-2-pyridinyl)methyl]-1h-azepine
• 527674-24-4
• DTXSID40393201
• 2-(4-methylpyridin-2-yl)methylazepane

• Inchi： 1S/C13H20N2/c1-11-6-8-15-13(9-11)10-12-5-3-2-4-7-14-12/h6,8-9,12,14H,2-5,7,10H2,1H3
• InChI Key： GRTAXXDEECPYEC-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 204.162648646Da
• Monoisotopic Mass: 204.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(4-methylpyridin-2-yl)methylazepane

Comprehensive Overview of 2-(4-methylpyridin-2-yl)methylazepane (CAS No. 527674-24-4)

2-(4-methylpyridin-2-yl)methylazepane, with the CAS number 527674-24-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of azepane derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of 2-(4-methylpyridin-2-yl)methylazepane, including its methylpyridine and azepane moieties, make it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-(4-methylpyridin-2-yl)methylazepane has surged due to their potential in developing central nervous system (CNS) therapeutics. Researchers are particularly interested in its role as a ligand for G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders. The compound's pyridine ring and azepane scaffold contribute to its lipophilicity and blood-brain barrier permeability, making it a promising candidate for neuropharmacology applications.

From a synthetic chemistry perspective, 2-(4-methylpyridin-2-yl)methylazepane is often synthesized via reductive amination or nucleophilic substitution reactions. Its CAS No. 527674-24-4 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in medicinal chemistry. The compound's molecular weight and logP value are also key parameters for researchers optimizing drug-like properties in preclinical studies.

The growing interest in 2-(4-methylpyridin-2-yl)methylazepane aligns with broader trends in precision medicine and targeted drug delivery. For instance, its structural analogs have been explored for their potential in neurodegenerative disease research, such as Alzheimer's and Parkinson's therapies. Additionally, the compound's methylpyridine group enhances its metal-binding capacity, which is valuable in designing catalysts for organic transformations.

Another area of interest is the compound's potential in epigenetic modulation. Recent studies suggest that azepane-containing molecules may influence histone deacetylase (HDAC) inhibitors, a hot topic in cancer research. While 2-(4-methylpyridin-2-yl)methylazepane itself is not a drug, its derivatives could play a role in developing next-generation therapeutics for oncology and other diseases.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for 2-(4-methylpyridin-2-yl)methylazepane. Techniques like flow chemistry and biocatalysis are being explored to reduce waste and improve efficiency. This aligns with the global push for environmentally friendly chemical processes, a topic frequently searched in scientific literature and industry reports.

For analytical chemists, the characterization of 2-(4-methylpyridin-2-yl)methylazepane involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. Its CAS No. 527674-24-4 serves as a unique identifier in chemical databases, ensuring accurate tracking in research and development workflows. The compound's stability and solubility profiles are also critical for formulation scientists.

In summary, 2-(4-methylpyridin-2-yl)methylazepane (CAS No. 527674-24-4) is a multifaceted compound with broad applications in pharmaceutical research, catalysis, and material science. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in the realms of CNS drug development and epigenetics. As the scientific community continues to explore its potential, this compound remains a key player in advancing innovative therapeutics and sustainable chemistry.